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Compound of Interest

Compound Name: 5-Phenyl-4-pentyn-1-ol

CAS No.: 24595-58-2

Cat. No.: B1279149

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of 5-
Phenyl-4-pentyn-1-ol, a valuable building block in organic synthesis and medicinal chemistry.

This document details the key spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass

Spectrometry) in clearly structured tables and provides a comprehensive experimental protocol

for its synthesis and characterization.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 5-Phenyl-4-pentyn-1-ol,
facilitating easy reference and comparison.

Table 1: ¹H NMR Spectroscopic Data for 5-Phenyl-4-pentyn-1-ol
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.42 - 7.28 m -
C₆H₅- (Aromatic

protons)

3.82 t 6.2 -CH₂-OH

2.55 t 7.0 -C≡C-CH₂-

1.90 p 6.6 -CH₂-CH₂-CH₂-

1.65 s (br) - -OH

Solvent: CDCl₃. Reference: TMS at 0.00 ppm.

Table 2: ¹³C NMR Spectroscopic Data for 5-Phenyl-4-pentyn-1-ol

Chemical Shift (δ) ppm Assignment

131.6 C (aromatic)

128.2 CH (aromatic)

127.7 CH (aromatic)

123.4 C (aromatic, ipso)

89.2 -C≡C-

81.1 -C≡C-

61.8 -CH₂-OH

31.5 -CH₂-CH₂-OH

15.8 -C≡C-CH₂-

Solvent: CDCl₃.

Table 3: Infrared (IR) Spectroscopic Data for 5-Phenyl-4-pentyn-1-ol
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Wavenumber (cm⁻¹) Intensity Assignment

3330 Strong, Broad O-H stretch (alcohol)

3055, 3030 Medium C-H stretch (aromatic)

2945, 2870 Medium C-H stretch (aliphatic)

2245 Medium C≡C stretch (alkyne)

1598, 1488 Medium C=C stretch (aromatic ring)

1050 Strong C-O stretch (primary alcohol)

Table 4: Mass Spectrometry (MS) Data for 5-Phenyl-4-pentyn-1-ol

m/z Relative Intensity (%) Assignment

160 45 [M]⁺ (Molecular Ion)

142 20 [M - H₂O]⁺

129 100 [M - CH₂OH]⁺

115 85 [C₉H₇]⁺

91 50 [C₇H₇]⁺ (Tropylium ion)

Experimental Protocols
A plausible and widely used method for the synthesis of 5-Phenyl-4-pentyn-1-ol is the

Sonogashira coupling reaction. This palladium-catalyzed cross-coupling reaction forms a

carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.

Synthesis of 5-Phenyl-4-pentyn-1-ol via Sonogashira Coupling

This protocol describes the coupling of phenylacetylene with a suitable 3-halopropanol. For this

example, we will consider the coupling of iodobenzene with 4-pentyn-1-ol.

Materials:
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Iodobenzene

4-Pentyn-1-ol

Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

Copper(I) iodide (CuI)

Triethylamine (TEA)

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Diethyl ether

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add

bis(triphenylphosphine)palladium(II) dichloride (0.02 eq) and copper(I) iodide (0.04 eq).

Add anhydrous triethylamine (3 eq) and anhydrous THF.

To this stirred solution, add 4-pentyn-1-ol (1.2 eq) followed by iodobenzene (1.0 eq).

Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous ammonium chloride

solution.
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Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl

acetate gradient as the eluent to afford pure 5-Phenyl-4-pentyn-1-ol.

Spectroscopic Characterization Protocol:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Prepare a solution of the purified 5-Phenyl-4-pentyn-1-ol in deuterated chloroform

(CDCl₃).

Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

Use tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy:

Obtain the IR spectrum of the neat liquid product using a Fourier-transform infrared (FTIR)

spectrometer equipped with an attenuated total reflectance (ATR) accessory.

Alternatively, a thin film of the sample can be prepared between two salt plates (e.g., NaCl

or KBr).

Mass Spectrometry (MS):

Analyze the sample using a mass spectrometer, typically with electron ionization (EI) or

electrospray ionization (ESI).

For volatile compounds like 5-Phenyl-4-pentyn-1-ol, Gas Chromatography-Mass

Spectrometry (GC-MS) is a suitable technique.

Visualizations
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The following diagrams illustrate the key experimental workflow and the underlying logic of the

spectroscopic characterization process.
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Caption: Experimental workflow for the synthesis and spectroscopic characterization of 5-
Phenyl-4-pentyn-1-ol.
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Caption: Logical relationship between spectroscopic techniques and the structural information

obtained for 5-Phenyl-4-pentyn-1-ol.

To cite this document: BenchChem. [Spectroscopic Characterization of 5-Phenyl-4-pentyn-1-
ol: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279149/docs#spectroscopic-characterization-of-5-
phenyl-4-pentyn-1-ol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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